1,6-Anhydro-β-D-glucopyranose
1,6-Anhydro-β-D-glucopyranose
Levoglucosan is a anhydrohexose that is the 1,6-anhydro-derivative of beta-D-glucopyranose. It has a role as a human metabolite and a biomarker.
Glucosan, also known as leucoglucosan, belongs to the class of organic compounds known as oxepanes. Oxepanes are compounds containing an oxepane ring, which is a seven-member saturated aliphatic heterocycle with one oxygen and six carbon atoms. Glucosan exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Glucosan has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, glucosan is primarily located in the cytoplasm. Glucosan exists in all eukaryotes, ranging from yeast to humans.
Glucosan, also known as leucoglucosan, belongs to the class of organic compounds known as oxepanes. Oxepanes are compounds containing an oxepane ring, which is a seven-member saturated aliphatic heterocycle with one oxygen and six carbon atoms. Glucosan exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Glucosan has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, glucosan is primarily located in the cytoplasm. Glucosan exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
498-07-7
VCID:
VC0013493
InChI:
InChI=1S/C6H10O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-9H,1H2/t2-,3-,4+,5-,6-/m1/s1
SMILES:
C1C2C(C(C(C(O1)O2)O)O)O
Molecular Formula:
C6H10O5
Molecular Weight:
162.14 g/mol
1,6-Anhydro-β-D-glucopyranose
CAS No.: 498-07-7
Reference Standards
VCID: VC0013493
Molecular Formula: C6H10O5
Molecular Weight: 162.14 g/mol
| CAS No. | 498-07-7 |
|---|---|
| Product Name | 1,6-Anhydro-β-D-glucopyranose |
| Molecular Formula | C6H10O5 |
| Molecular Weight | 162.14 g/mol |
| IUPAC Name | (1R,2S,3S,4R,5R)-6,8-dioxabicyclo[3.2.1]octane-2,3,4-triol |
| Standard InChI | InChI=1S/C6H10O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-9H,1H2/t2-,3-,4+,5-,6-/m1/s1 |
| Standard InChIKey | TWNIBLMWSKIRAT-VFUOTHLCSA-N |
| Isomeric SMILES | C1[C@@H]2[C@H]([C@@H]([C@H]([C@H](O1)O2)O)O)O |
| SMILES | C1C2C(C(C(C(O1)O2)O)O)O |
| Canonical SMILES | C1C2C(C(C(C(O1)O2)O)O)O |
| Appearance | Powder |
| Melting Point | 183°C |
| Physical Description | Solid |
| Description | Levoglucosan is a anhydrohexose that is the 1,6-anhydro-derivative of beta-D-glucopyranose. It has a role as a human metabolite and a biomarker. Glucosan, also known as leucoglucosan, belongs to the class of organic compounds known as oxepanes. Oxepanes are compounds containing an oxepane ring, which is a seven-member saturated aliphatic heterocycle with one oxygen and six carbon atoms. Glucosan exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Glucosan has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, glucosan is primarily located in the cytoplasm. Glucosan exists in all eukaryotes, ranging from yeast to humans. |
| Solubility | 62.3 mg/mL |
| Synonyms | 1,6-Anhydro-D-glucose; Levoglucosan; 1,6-Anhydro-D-glucopyranoside; 1,6-Anhydroglucose; Leucoglucosan; NSC 46243; |
| PubChem Compound | 2724705 |
| Last Modified | Nov 11 2021 |
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